Cas no 478169-72-1 (3-Methyl-1,2-benzoxazole-6-carboxylic acid)
3-Methyl-1,2-benzoxazole-6-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzoxazole core with a methyl substituent at the 3-position and a carboxyl group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its rigid benzoxazole scaffold enhances stability and influences electronic properties, making it valuable for designing bioactive molecules. The carboxylic acid moiety allows for further functionalization via amidation, esterification, or other coupling reactions. High purity and well-defined structure ensure reproducibility in research and industrial applications. Suitable for use in medicinal chemistry and material science.
478169-72-1 structure
Product Name:3-Methyl-1,2-benzoxazole-6-carboxylic acid
CAS No:478169-72-1
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD20659064
CID:3996358
PubChem ID:22610046
Update Time:2025-05-27
3-Methyl-1,2-benzoxazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-6-carboxylic acid, 3-methyl-
- 3-Methyl-1,2-benzoxazole-6-carboxylic acid
- 3-methylbenzo[d]isoxazole-6-carboxylic acid
- 478169-72-1
- 3-methyl-1,2-benzisoxazole-6-carboxylic acid
- LSHMEBZXWVZFLD-UHFFFAOYSA-N
- SCHEMBL5917800
- EN300-2133004
- Z1262557158
- DB-117334
-
- MDL: MFCD20659064
- Inchi: 1S/C9H7NO3/c1-5-7-3-2-6(9(11)12)4-8(7)13-10-5/h2-4H,1H3,(H,11,12)
- InChI Key: LSHMEBZXWVZFLD-UHFFFAOYSA-N
- SMILES: O1C2=C(C=CC(C(O)=O)=C2)C(C)=N1
Computed Properties
- Exact Mass: 177.043
- Monoisotopic Mass: 177.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: 1.6
3-Methyl-1,2-benzoxazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M242260-100mg |
3-Methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 100mg |
$ 560.00 | 2022-06-04 | ||
| TRC | M242260-250mg |
3-Methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 250mg |
$ 1160.00 | 2022-06-04 | ||
| TRC | M242260-500mg |
3-Methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 500mg |
$ 1855.00 | 2022-06-04 | ||
| Enamine | EN300-2133004-0.05g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 0.05g |
$174.0 | 2023-09-16 | |
| Enamine | EN300-2133004-0.1g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 0.1g |
$257.0 | 2023-09-16 | |
| Enamine | EN300-2133004-0.25g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 0.25g |
$367.0 | 2023-09-16 | |
| Enamine | EN300-2133004-0.5g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 0.5g |
$579.0 | 2023-09-16 | |
| Enamine | EN300-2133004-1.0g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 1g |
$743.0 | 2023-05-31 | |
| Enamine | EN300-2133004-2.5g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 2.5g |
$1454.0 | 2023-09-16 | |
| Enamine | EN300-2133004-5.0g |
3-methyl-1,2-benzoxazole-6-carboxylic acid |
478169-72-1 | 95% | 5g |
$2152.0 | 2023-05-31 |
3-Methyl-1,2-benzoxazole-6-carboxylic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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